Cas no 2137735-43-2 ([2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine)

• Product Name: [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine
• CAS No: 2137735-43-2
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 6286206
• PubChem ID: 165457906
• Update Time: 2025-05-22

[2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-737660
• [2-(cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine
• 2137735-43-2
• [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine

• Inchi： 1S/C10H18N2O2S/c11-7-10-6-8(10)2-1-5-12(10)15(13,14)9-3-4-9/h8-9H,1-7,11H2
• InChI Key： FHLDYOIXHWQISK-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCCC2CC12CN)(=O)=O

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.8Ų

Additional information on [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine

Introduction to [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine

The compound [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine, identified by the CAS number 2137735-43-2, represents a significant advancement in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule's structure, which includes a cyclopropane sulfonyl group attached to a bicyclic azabicyclo[4.1.0]heptane system, provides it with distinctive chemical properties that make it a promising candidate for further research and development.

Recent studies have highlighted the importance of bicyclic systems in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The azabicyclo[4.1.0]heptane moiety in this compound contributes to its rigid structure, which is often desirable for enhancing drug-target binding affinity. Additionally, the cyclopropane sulfonyl group introduces electronic and steric effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing bioactive molecules with diverse functionalities, such as kinase inhibitors and GPCR modulators. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain protein kinases, suggesting its utility in oncology drug development.

The synthesis of [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine involves a multi-step process that combines advanced organic synthesis techniques, including ring-closing metathesis and sulfonamide formation. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product, which is critical for achieving desired biological activities.

In terms of applications, this compound has shown promise in several areas beyond medicinal chemistry. For example, its unique electronic properties make it a potential candidate for use in materials science, particularly in the development of novel semiconductors and optoelectronic materials. Recent research has also explored its role as a catalyst in asymmetric synthesis, where its chiral bicyclic framework facilitates enantioselective transformations.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its conformational flexibility and interaction patterns with biological targets, providing valuable guidance for future optimization efforts.

In conclusion, [2-(Cyclopropanesulfonyl)-2-azabicyclo[4.1.0]heptan-1-yl]methanamine stands at the forefront of modern organic chemistry research due to its versatile structure and wide-ranging applications. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial advancements.